2-Cyano-5-(4-methoxy-2-methylphenyl)phenol, 95%
Overview
Description
2-Cyano-5-(4-methoxy-2-methylphenyl)phenol, 95% (2-C5MMPP-95) is a synthetic phenol derivative with a wide range of applications in the fields of organic synthesis, medicinal chemistry, and biochemistry. It is a white crystalline solid with a melting point of 119-121°C and a boiling point of 265°C. 2-C5MMPP-95 is a versatile reagent that can be used as a starting material for the synthesis of various organic compounds, as a catalyst in various organic reactions, and as a fluorescent probe for biological imaging.
Scientific Research Applications
2-Cyano-5-(4-methoxy-2-methylphenyl)phenol, 95% has numerous scientific research applications. It is used as a starting material for the synthesis of various organic compounds, as a catalyst in various organic reactions, and as a fluorescent probe for biological imaging. It has also been used in the synthesis of various drugs and pharmaceuticals, as well as in the synthesis of polymers and other materials.
Mechanism of Action
2-Cyano-5-(4-methoxy-2-methylphenyl)phenol, 95% is a versatile reagent that can be used as a starting material for the synthesis of various organic compounds. It acts as a catalyst in various organic reactions, promoting the formation of new bonds between atoms or molecules. It can also be used as a fluorescent probe for biological imaging, allowing researchers to visualize and study biological processes at the cellular level.
Biochemical and Physiological Effects
2-Cyano-5-(4-methoxy-2-methylphenyl)phenol, 95% has been used in the synthesis of various drugs and pharmaceuticals, and has been shown to have a variety of biochemical and physiological effects. It has been shown to act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine in the brain. It has also been shown to have anti-inflammatory and anti-cancer effects, as well as to have neuroprotective and anticonvulsant effects.
Advantages and Limitations for Lab Experiments
2-Cyano-5-(4-methoxy-2-methylphenyl)phenol, 95% has several advantages for lab experiments. It is a versatile reagent that can be used as a starting material for the synthesis of various organic compounds, as a catalyst in various organic reactions, and as a fluorescent probe for biological imaging. It is also relatively inexpensive and easy to obtain. However, it is important to note that 2-Cyano-5-(4-methoxy-2-methylphenyl)phenol, 95% is toxic and should be handled with care.
Future Directions
2-Cyano-5-(4-methoxy-2-methylphenyl)phenol, 95% has a wide range of potential applications in the fields of organic synthesis, medicinal chemistry, and biochemistry. Future research should focus on exploring the potential of 2-Cyano-5-(4-methoxy-2-methylphenyl)phenol, 95% as a starting material for the synthesis of novel compounds, as well as its potential applications in the fields of drug delivery, drug discovery, and drug development. Additionally, further research should be conducted to investigate the biochemical and physiological effects of 2-Cyano-5-(4-methoxy-2-methylphenyl)phenol, 95% and its potential therapeutic applications.
Synthesis Methods
2-Cyano-5-(4-methoxy-2-methylphenyl)phenol, 95% can be synthesized by a two-step method. The first step involves the reaction of 4-methoxy-2-methylphenol with sodium nitrite to form 4-methoxy-2-methylnitrobenzene. This reaction is carried out in an aqueous solution of sodium hydroxide at a temperature of 80-90°C. The second step involves the reduction of 4-methoxy-2-methylnitrobenzene to 2-Cyano-5-(4-methoxy-2-methylphenyl)phenol, 95% using sodium borohydride in an aqueous solution of sodium hydroxide. The reaction is carried out at a temperature of 80-90°C. The product is then isolated by filtration and recrystallized from aqueous ethanol.
properties
IUPAC Name |
2-hydroxy-4-(4-methoxy-2-methylphenyl)benzonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO2/c1-10-7-13(18-2)5-6-14(10)11-3-4-12(9-16)15(17)8-11/h3-8,17H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NFGGDKZEHGKPGV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OC)C2=CC(=C(C=C2)C#N)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00684768 |
Source
|
| Record name | 3-Hydroxy-4'-methoxy-2'-methyl[1,1'-biphenyl]-4-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00684768 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Cyano-5-(4-methoxy-2-methylphenyl)phenol | |
CAS RN |
1261941-89-2 |
Source
|
| Record name | 3-Hydroxy-4'-methoxy-2'-methyl[1,1'-biphenyl]-4-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00684768 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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